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Compound of Interest

Compound Name: N-Propylethylenediamine

Cat. No.: B094181

For Scientists, by a Scientist: A Deep Dive into the Safe Handling and Application of N-
Propylethylenediamine (CAS: 111-39-7)

This guide provides a detailed examination of N-Propylethylenediamine, a versatile diamine
building block utilized in various synthetic applications. As drug development professionals and
researchers, a thorough understanding of a compound's safety profile is not merely a
regulatory formality but the bedrock of responsible innovation and laboratory safety. This
document moves beyond a standard Safety Data Sheet (SDS) template to offer a causal and
integrated perspective on the hazards, handling protocols, and emergency procedures
associated with this flammable and irritant liquid.

Chemical Identity and Physicochemical Properties

N-Propylethylenediamine, also known as 2-Propylaminoethylamine, is a primary and
secondary amine with the linear formula CHsCH2CH2NHCH2CH2NH:.[1] Its structure, featuring
both a nucleophilic primary amine and a slightly less reactive secondary amine, along with a
short alkyl chain, dictates its physical properties and reactivity. It is a colorless to pale yellow
liquid that is soluble in water and organic solvents.[2]

Understanding its physical properties is the first step in risk assessment. The relatively low
flash point, for instance, is a direct consequence of its molecular weight and structure, making it
a flammabile liquid that requires specific storage and handling protocols to mitigate fire risk.
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Table 1: Physicochemical Data of N-Propylethylenediamine

Property Value Source
CAS Number 111-39-7 [1]
Molecular Formula CsH14aN:2 [3]
Molecular Weight 102.18 g/mol [1]
Appearance Clear, colorless liquid [3]
Boiling Point 147-150 °C (lit.) [1]
Density 0.829 g/mL at 25 °C (lit.) [1]
Flash Point 45 °C (113.0 °F) - closed cup [1]
Refractive Index n20/D 1.441 (lit.) [1]
Sensitivity Air Sensitive [3]

Hazard Identification and GHS Classification

N-Propylethylenediamine is classified under the Globally Harmonized System (GHS) as a

hazardous substance. The primary hazards are its flammability and its irritant effects on skin

and the respiratory system.[1][4] The causality is clear: as a volatile, low-molecular-weight

organic amine, it readily vaporizes, creating a flammable atmosphere, while its basic and

reactive amine groups can disrupt biological tissues upon contact.

Table 2: GHS Hazard Classification for N-Propylethylenediamine

Classification Code

Description

Flammable liquids (Category
3)

H226

Flammable liquid and vapor

Skin irritation (Category 2) H315

Causes skin irritation

Specific target organ toxicity —
Single exposure (Category 3), H335
Respiratory tract irritation

May cause respiratory irritation
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Source: PubChem[4], Sigma-Aldrich[1]

The following diagram illustrates the GHS pictograms applicable to N-Propylethylenediamine
and their corresponding meanings, providing an immediate visual reference for the primary
hazards.

H315: Causes skin irritation
H335: May cause respiratory
irritation

H226:
Flammable liquid
and vapor

Click to download full resolution via product page

Caption: GHS Hazard Pictograms for N-Propylethylenediamine.

Exposure Control and Personal Protective
Equipment (PPE)
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A multi-layered approach to exposure control is critical, prioritizing engineering controls,
followed by administrative controls, and finally, personal protective equipment.

» Engineering Controls: All work with N-Propylethylenediamine should be conducted in a
well-ventilated area. A certified chemical fume hood is mandatory for any procedure that may
generate vapors, such as heating, agitation, or transfer of large quantities.[5] Ensure that an
eyewash station and a safety shower are readily accessible and tested regularly.[6]

o Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)
for all tasks involving this chemical. Limit the quantity of the chemical in the work area to the
minimum required for the procedure. Ensure all personnel are trained on the specific
hazards and the contents of this guide.

e Personal Protective Equipment (PPE): The final barrier between the researcher and the
chemical, PPE must be selected based on a thorough risk assessment.

o Eye Protection: Chemical splash goggles are required at all times. A face shield should be
worn over goggles when there is a significant risk of splashing, such as during bulk
transfers or reactions under pressure.[7]

o Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough
time data for N-Propylethylenediamine is not readily available, gloves made of nitrile
rubber are a common choice for general protection against amines and offer good splash
resistance.[7][8] For prolonged contact or immersion, heavier-duty gloves such as butyl or
neoprene should be considered. Always inspect gloves for tears or degradation before use
and replace them immediately after contamination.[5]

o Skin and Body Protection: A flame-resistant lab coat should be worn and kept fully
buttoned. Long pants and closed-toe shoes are required. For large-scale operations,
additional chemical-resistant aprons or coveralls may be necessary.

o Respiratory Protection: If engineering controls cannot maintain exposure below acceptable
limits, or during emergency situations, respiratory protection is required. A full-face
respirator with a multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridge is recommended.[1][9] A quantitative fit test is essential to ensure a proper seal
for tight-fitting respirators.[9]
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The following workflow provides a logical process for assessing risk and determining
appropriate controls when planning an experiment with N-Propylethylenediamine.

Phase 1: Planning & Assessment

Identify Task:
- Quantity Used
- Process Conditions
(Temp, Pressure, Agitation)

:

Review Hazards:
- Flammability (H226)
- Skin Irritation (H315)
- Respiratory Irritation (H335)

:

Assess Exposure Potential:
- Vapor Generation?
- Splash/Spill Risk?
/ AN

High Vapor/Aerosol
Potential

Phase 2: Contro‘lmplementation

Select Engineering Controls:
- Chemical Fume Hood?
- Ventilation Rate?

Splash
Potential

Define Administrative Controls:
- SOP in Place?

- Restrlcted Access? /

Determine PPE Reqmrements
- Goggles/Face Shield

- Specific Glove Type
- Respirator Needed’>

All Controls ImplementecNitrols Inadequate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of N-
Propylethylenediamine: A Technical Guide for Researchers]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b094181#n-propylethylenediamine-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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